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Trial Patient . Spleen Volume Response (=35% Clinical
) Comparison )
Name Population Reduction) Context

| MOMENTUM [1] [2] | Symptomatic & anemic; JAK inhibitor-experienced | Momelotinib vs. Danazol |
Momelotinib: 22% Danazol: 3% | Primary endpoint at 24 weeks; trial population had significant unmet
need. | | SIMPLIFY-1 [1] [2] | JAK inhibitor-naive | Moemelotinib vs. Ruxolitinib | Momelotinib: 26.5%
Ruxolitinib: 29% | Met non-inferiority for spleen response; momelotinib showed advantages in anemia
parameters. | | SIMPLIFY-2 [2] | JAK inhibitor-experienced | Momelotinib vs. Best Available Therapy
(BAT) | Momelotinib: 7% BAT: 6% | Minimal spleen response in both groups; symptom reduction was a

more significant outcome. |

Measurement Protocol and Methodology

The standardized methodology for measuring spleen volume response in momelotinib trials is detailed

below.

e Primary Endpoint: The proportion of patients achieving a 235% reduction in spleen volume from

baseline, as measured by MRI or CT scan [1].
¢ Timepoint for Assessment: The primary assessment was typically made at Week 24 of treatment

[1].
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¢ Measurement Technique:

o Imaging Modality: Abdominal MRI or CT scans are the gold-standard methods for precise
volumetric analysis.

o Baseline Scan: Performed within a specified window (e.g., 28 days) prior to the first dose of
the study drug.

o Follow-up Scans: Conducted at predetermined intervals, with the primary analysis at Week 24.

o Volume Calculation: Spleen volume is calculated in cubic centimeters (cm3) from a series of
cross-sectional image slices using specialized imaging software. The percentage change from
baseline is then determined.

Mechanism of Action Underlying Spleen Response

Momelotinib's effect on splenomegaly is primarily linked to its inhibition of the JAK-STAT pathway. The

following diagram illustrates its unique dual mechanism that addresses both spleen size and anemia.
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Key Considerations for Clinical Trial Design

When designing experiments or interpreting data on momelotinib's spleen response, several factors are

critical:

¢ Patient Selection is Key: The efficacy varies significantly between JAK inhibitor-naive and JAK
inhibitor-experienced populations, with the latter showing more modest spleen responses [1] [2].
The most pronounced benefit in spleen volume and anemia is seen in anemic patients who have
previously been treated with a JAK inhibitor like ruxolitinib [1].

o Safety and Monitoring: While effective, momelotinib requires careful monitoring. The most common
adverse reactions include thrombocytopenia, hemorrhage, bacterial infection, fatigue, dizziness,
diarrhea, and nausea [1]. Additionally, it is associated with transient serum aminotransferase
elevations and has been linked to rare cases of clinically apparent liver injury, including reactivation of
hepatitis B [3]. Routine monitoring of liver tests is recommended, and screening for hepatitis B
before initiation is advised [3].

¢ Holistic Efficacy Assessment: In myelofibrosis, a comprehensive efficacy assessment should not
focus solely on spleen volume. Transfusion independence rate and symptom burden reduction
(e.g., using the Total Symptom Score, TSS) are co-primary or key secondary endpoints that are
equally important, especially in anemic patients [1] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Spleen Volume Response in Phase 3 Clinical Trials]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b001626#momelotinib-

spleen-volume-response-measurement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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